Cas no 315233-63-7 (7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 315233-63-7
• MF: C₁₇H₁₁F₃O₄
• MW: 336.262055635452
• CID: 6528041
• PubChem ID: 5400232
• Update Time: 2025-08-05

7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-

• Inchi： 1S/C17H11F3O4/c1-23-11-5-2-9(3-6-11)14-15(22)12-7-4-10(21)8-13(12)24-16(14)17(18,19)20/h2-8,21H,1H3
• InChI Key： ZUXJYWAFEHIOHI-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(O)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 336.06094331g/mol
• Monoisotopic Mass: 336.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one

7-Hydroxy-3-(4-Methoxyphenyl)-2-(Trifluoromethyl)-4H-Chromen-4-One: A Comprehensive Overview

The compound with CAS No. 315233-63-7, known as 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, organic chemistry, and materials science. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The presence of hydroxy, methoxyphenyl, and trifluoromethyl groups in its structure confers unique chemical and biological properties, making it a subject of extensive research.

Recent studies have highlighted the potential of 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one as a promising candidate in drug discovery. Its ability to modulate cellular signaling pathways, particularly those involving kinases and receptors, has been extensively explored. For instance, researchers have demonstrated that this compound exhibits selective inhibitory activity against certain protein kinases, which are key players in various pathological conditions such as cancer and inflammatory diseases.

The synthesis of 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the trifluoromethyl group is particularly noteworthy, as it enhances the compound's lipophilicity and stability, making it more suitable for biological applications. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure forms of this compound, which is crucial for studying its stereochemical effects in biological systems.

In terms of pharmacokinetics, 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one has shown favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or delivering therapeutic agents to specific cellular compartments. Moreover, the compound's metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which is advantageous for maintaining its bioactivity over extended periods.

The biological activity of 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one extends beyond its enzymatic targets. Recent findings indicate that this compound also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality makes it a versatile candidate for treating conditions characterized by both inflammation and dysregulated kinase activity.

From a materials science perspective, 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one has been investigated for its potential as a building block in supramolecular chemistry. Its ability to form self-assembled structures through hydrogen bonding and pi-pi interactions has been leveraged to create novel materials with applications in sensing and catalysis. These findings underscore the compound's versatility across multiple disciplines.

In conclusion, 7-hydroxy-3-(4-methoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 315233-63-7) is a multifaceted compound with significant potential in drug discovery, materials science, and beyond. Its unique chemical structure, combined with recent advancements in synthesis and biological characterization, positions it as a key molecule for future research and development efforts.